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Core Physicochemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propylparaben Sodium

CAS No.: 35285-69-9

Cat. No.: S742810

The following table summarizes the key technical data for propylparaben sodium:

Property Value / Description

pKa 8.46 (at 20 °C) [1]

CAS Registry Number 35285-69-9 [1]

Molecular Formula Cq10H11NaO3 [1] [2]

Molecular Weight 204.2 g/mol [1]

Appearance White to Off-White crystalline powder, hygroscopic [1] [3]
Melting Point 302 °C [1]

pH (1g/l, H20) 9.5-10.5[1]

Water Solubility Freely soluble; 1000 g/L at 23°C [1]

Analytical Method for Quantification

For reliable identification and quantification in formulations, a validated Reverse-Phase Ultra-Performance

Liquid Chromatography (RP-UPLC) method can be employed [4]. The following diagram illustrates the
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general workflow for sample analysis using this method.

Start Analysis

'

Column:
Acquity BEH C18
(50%x2.1 mm, 1.7 pm)

l

Mobile Phase:
Triethylamine buffer (pH 2.5)

: Tetrahydrofuran : Methanol
(665:35:300, v/v/v)

l

Mode: Isocratic

l

Prepare Sample & Standard

'

Inject (2 pl)
Flow Rate: 0.40 ml/min

l

Detect at 252 nm

Analyze Data

Click to download full resolution via product page
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Workflow for the RP-UPLC analysis of propylparaben sodium.

Detailed Chromatographic Conditions

e Stationary Phase: Acquity ethylene bridged hybrid (BEH) C18 column (50 x 2.1 mm, 1.7 um patrticle
size) [4].

¢ Mobile Phase: Triethylamine buffer (pH adjusted to 2.5 with orthophosphoric
acid):tetrahydrofuran:methanol in a ratio of 665:35:300 (v/viv) [4].

e Detection: UV detection at 252 nm [4].

e Flow Rate & Injection Volume: 0.40 ml/min with an injection volume of 2 pl [4].

¢ Run Time: 10 minutes [4].

¢ Linearity: The method is linear for sodium propylparaben in the concentration range of 2.38-7.13

pg/ml [4].

Properties and Formulation Considerations

¢ Solubility Profile: Propylparaben sodium is freely soluble in water and sparingly soluble in ethanol
(96%), which guides the choice of solvent for liquid formulations [1].

¢ Stability and Storage: The compound is hygroscopic and should be stored in a cool, dry place at
+15°C to +25°C [1] [3]. Formulations should avoid highly alkaline conditions (pH > 8) where
preservative efficacy decreases [5].

¢ Safety and Regulatory Status: While historically considered safe, recent studies and regulatory
changes indicate a shifting landscape. A 2024 study reported that propylparaben can induce
cytotoxicity and apoptosis in human trophoblast cells [6]. California has passed a law to ban
propylparaben in foods by 2027 [7].

Research and Development Context

The pKa value is central to the compound's behavior. At a formulation pH below the pKa, the protonated
form dominates, which can reduce water solubility. At a pH above the pKa, the deprotonated form (the salt)
prevails, ensuring high aqueous solubility, which is why the sodium salt is commonly used in water-based

products [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.

References

1. Sodium propylparaben | 35285-69-9 [chemicalbook.com]

2. Propylparaben-Sodium-NF | CAS 35285-69-9 | P1457 [spectrumchemical.com]

3. Method of Analysis for Sodium Propyl Parabean [pharmaguideline.com]

4. Validated Stability-indicating Reverse-phase Ultra ... [pmc.ncbi.nlm.nih.gov]

5. Paraben Compounds—~Part I: An Overview of Their ... [mdpi.com]

6. Propylparaben Induces Reproductive Toxicity in Human ... [pubmed.ncbi.nim.nih.gov]
7. Propylparaben [en.wikipedia.org]

To cite this document: Smolecule. [Core Physicochemical Properties]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b742810#propylparaben-sodium-pka-value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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